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Compound of Interest

Compound Name: Enalaprilat-d5 Sodium Salt

CAS No.: 1356922-29-6

Cat. No.: B1139167

Get Quote

Before any PPE is selected, a thorough risk assessment is mandatory. This begins with

understanding the intrinsic hazards of Enalaprilat-d5 Sodium Salt.

Key Hazard Characteristics:

Pharmacological Activity: Enalaprilat is a potent angiotensin-converting enzyme (ACE)

inhibitor.[3][4][5] Inadvertent exposure through inhalation, ingestion, or skin contact can lead

to unintended pharmacological effects, the most common of which is hypotension (low blood

pressure).[4] Other potential effects include a persistent dry cough and, in rare cases,

angioedema (swelling of the face and airways), which can be life-threatening.[3][4][6]

Reproductive Hazard: ACE inhibitors are classified as causing reproductive toxicity. They can

cause injury and even death to a developing fetus, particularly in the second and third

trimesters.[7][8][9][10] This makes it imperative for individuals who are pregnant or planning

a pregnancy to avoid exposure.

Physical Form and Exposure Routes: The compound is a solid, crystalline powder.[11] This

physical state presents a significant risk of generating airborne dust during handling
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procedures like weighing, transferring, and preparing solutions. Inhalation is therefore a

primary route of potential exposure. Dermal contact and accidental ingestion are also

significant risks.

The Occupational Safety and Health Administration (OSHA) mandates that employers perform

a hazard assessment to determine the appropriate PPE for specific job tasks.[12][13][14] For

potent pharmaceutical compounds like Enalaprilat-d5 Sodium Salt, this assessment dictates

a multi-layered approach to protection.

Part 2: A Multi-Tiered PPE Strategy
The selection of PPE is not a one-size-fits-all solution. It must be tailored to the specific task

and the associated risk of exposure.

Tier 1: Core PPE for Low-Risk Operations
For activities involving handling of pre-dissolved solutions or sealed containers where the risk

of aerosol generation is minimal, the following core PPE is required.
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PPE Component Specification & Standard Rationale for Use

Eye Protection
ANSI Z87.1-compliant safety

glasses with side shields.[15]

Protects against accidental

splashes of solutions into the

eyes. The side shields provide

crucial lateral protection.

Hand Protection
Nitrile gloves (minimum 4-5 mil

thickness).

Provides a chemical-resistant

barrier to prevent dermal

absorption. Double-gloving is

recommended as a best

practice to mitigate exposure

from undetected pinholes or

when doffing contaminated

outer gloves.

Body Protection Long-sleeved laboratory coat.

Protects skin and personal

clothing from minor spills and

contamination. Should be kept

fully fastened.

Foot Protection Closed-toe shoes.[12]

Prevents injury from dropped

items and protects feet from

spills.

Tier 2: Enhanced PPE for High-Risk Operations (Powder
Handling)
Any procedure involving the manipulation of the solid compound, such as weighing, aliquoting,

or dissolution, is considered a high-risk operation due to the potential for dust and aerosol

generation. These tasks require an escalation of PPE.
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PPE Component Specification & Standard Rationale for Use

Respiratory Protection

NIOSH-approved N95

respirator (minimum). A half-

mask elastomeric respirator

with P100 filters or a Powered

Air-Purifying Respirator

(PAPR) is strongly

recommended for frequent or

large-quantity handling.[16]

Essential for preventing the

inhalation of fine airborne

particles of the active

pharmaceutical ingredient

(API). A proper fit-test is

mandatory for all tight-fitting

respirators to ensure their

effectiveness.[17]

Eye & Face Protection

Chemical splash goggles or a

full-face shield worn over

safety glasses.

Offers a more complete seal

around the eyes than standard

safety glasses, protecting

against airborne dust and

splashes. A face shield

protects the entire face.

Hand Protection
Double-gloving with nitrile

gloves.

The outer glove is considered

contaminated and is removed

immediately after the handling

procedure. The inner glove

protects the skin during the

doffing process.

Body Protection

Disposable, low-linting coverall

(e.g., Tyvek®) with elasticated

cuffs.[18]

Provides full-body protection,

preventing contamination of

personal clothing and skin. The

coverall should be worn over

scrubs or dedicated work

clothes and disposed of as

contaminated waste after use.

Part 3: Procedural Discipline - The Key to Effective
Protection
The efficacy of PPE is critically dependent on its correct use. Strict, well-rehearsed procedures

for donning (putting on) and doffing (taking off) are non-negotiable.
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Donning (Putting On) PPE Workflow
The sequence is designed to move from the cleanest items to the most contaminated,

minimizing the chance of cross-contamination.

Perform Hand Hygiene Don CoverallStep 1 Don Respirator
(Perform Seal Check)

Step 2 Don Goggles or
Face Shield

Step 3 Don Outer Gloves
(Over Cuffs)

Step 4

Click to download full resolution via product page

Caption: Workflow for Donning High-Risk Operation PPE.

Doffing (Removing) PPE Workflow
Doffing is the moment of highest risk for self-contamination. This sequence must be performed

deliberately in a designated area, proceeding from most contaminated to least.

Remove Outer Gloves
(Turn Inside Out)

Remove Coverall
(Turn Inside Out)

Step 1 Perform Hand HygieneStep 2 Remove Face Shield
/ Goggles

Step 3 Remove RespiratorStep 4 Perform Thorough
Hand Hygiene

Step 5

Click to download full resolution via product page

Caption: Workflow for Doffing High-Risk Operation PPE.

Part 4: Spill Response and Waste Disposal Plans
Preparedness is essential. All handling of Enalaprilat-d5 Sodium Salt should be conducted

within a chemical fume hood or other ventilated enclosure to contain any potential spills.

Spill Response Protocol:

Alert & Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or

outside of a containment device.

Secure the Area: Prevent entry into the affected area.
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Don Enhanced PPE: Before cleanup, don the full Tier 2 PPE ensemble, including respiratory

protection.

Contain & Clean: Cover the spill with a chemically compatible absorbent pad. Gently collect

all contaminated materials and place them into a labeled, sealed hazardous waste bag.

Decontaminate: Clean the spill surface with an appropriate solvent (e.g., as recommended

by the SDS), followed by soap and water.

Dispose: All cleanup materials and contaminated PPE must be disposed of as hazardous

chemical waste.

Waste Disposal Workflow
All items that come into contact with Enalaprilat-d5 Sodium Salt are considered hazardous

waste.

Segregate Contaminated Waste at Point of Generation
(e.g., Weighing Paper, Gloves, Coveralls)

Place into a Clearly Labeled,
Leak-Proof Hazardous Waste Container

Store Container in a Designated
Satellite Accumulation Area

Coordinate with Institutional
Environmental Health & Safety (EHS)

for Final Disposal

Click to download full resolution via product page

Caption: Disposal Plan for Contaminated Materials.
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By adhering to these scientifically-backed protocols, you build a resilient shield of safety,

ensuring that your valuable work in drug development and research continues with integrity,

precision, and the utmost protection for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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